2-(3,4-Dichlorophenyl)-4-fluorobenzoic acid

• IUPAC Name: 2-(3,4-dichlorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-11-4-1-7(5-12(11)15)10-6-8(16)2-3-9(10)13(17)18/h1-6H,(H,17,18)
• InChI Key: BHRKWBJOCFPXBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)F)C(=O)O)Cl)Cl
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID90588089
• Molecular Weight: 285.09 g/mol
• CAS RN: 926239-53-4

Description

2-(3,4-Dichlorophenyl)-4-fluorobenzoic acid, also known as DCFA, is a synthetic compound that belongs to the class of benzoic acid derivatives. It is widely used in scientific research for its unique properties and potential applications in various fields.

Scientific Research Applications

Organic Electronics and Solar Cells

2-(3,4-Dichlorophenyl)-4-fluorobenzoic acid and related compounds have been explored in the field of organic electronics, particularly for enhancing the performance of organic solar cells. A study by Tan et al. (2016) demonstrated the use of halobenzoic acids, including 4-fluorobenzoic acid, in modifying poly(3,4-ethylenedioxythiophene):poly(styrene sulfonate) to significantly improve conductivity, leading to high-efficiency, indium tin oxide-free organic solar cells (Tan et al., 2016).

Antimicrobial and Antituberculosis Activity

Compounds derived from 4-fluorobenzoic acid have been researched for their antimicrobial properties. Koçyiğit-Kaymakçıoğlu et al. (2009) synthesized hydrazones from 4-fluorobenzoic acid hydrazide and evaluated their antimycobacterial activity against Mycobacterium tuberculosis, with some derivatives showing significant inhibitory activity (Koçyiğit-Kaymakçıoğlu et al., 2009).

Synthesis of Biologically Active Molecules

The fluorine-containing phenyl groups, such as in 2-(3,4-Dichlorophenyl)-4-fluorobenzoic acid, are known pharmacophores used in synthesizing new biologically active molecules. Holla et al. (2003) discussed the synthesis of antibacterial agents using such compounds, highlighting their potential in medical applications (Holla et al., 2003).

Vibrational Spectra and Molecular Studies

Detailed molecular studies, such as vibrational spectra analysis, have been conducted on related chloro- and fluorobenzoic acids. Kumar et al. (2015) utilized density functional theory to analyze the vibrational spectra of 2-chloro-6-fluorobenzoic acid and 3,4-dichlorobenzoic acid, contributing to a deeper understanding of these compounds at the molecular level (J. Senthil kumar et al., 2015).

Environmental Microbiology and Biodegradation

Research into the biodegradation of fluorinated compounds, including those related to 2-(3,4-Dichlorophenyl)-4-fluorobenzoic acid, has been significant. Murphy et al. (2008) studied the degradation of fluorobiphenyl by Pseudomonas pseudoalcaligenes, providing insights into the environmental impact and microbial interactions with such compounds (C. Murphy et al., 2008).

Organic Synthesis and Pharmaceutical Applications

The compound has also been used in synthesizing various pharmaceutical agents. Studies like that of Hsieh et al. (2016) have developed methods for creating complex organic molecules starting from similar fluorinated benzoic acids, demonstrating their utility in drug synthesis (Min-Tsang Hsieh et al., 2016).